Cas no 35493-00-6 (N-1,3-benzodioxol-5-yl-3-oxobutanamide)

• Product Name: N-1,3-benzodioxol-5-yl-3-oxobutanamide
• CAS No: 35493-00-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD00744554
• CID: 891835
• Update Time: 2026-04-29

N-1,3-benzodioxol-5-yl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(Benzo[d][1,3]dioxol-5-yl)-3-oxobutanamide
• CHEMBRDG-BB 5267750
• N-1,3-BENZODIOXOL-5-YL-3-OXOBUTANAMIDE
• N-1,3-benzodioxol-5-yl-3-oxobutanamide

• MDL： MFCD00744554
• Inchi： InChI=1S/C11H11NO4/c1-7(13)4-11(14)12-8-2-3-9-10(5-8)16-6-15-9/h2-3,5H,4,6H2,1H3,(H,12,14)
• InChI Key： GNHMASLUAKCYBK-UHFFFAOYSA-N
• SMILES： CC(CC(NC1=CC2=C(OCO2)C=C1)=O)=O

Computed Properties

• Exact Mass: 221.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.35
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.599
• PSA: 64.63000
• LogP: 1.40590

Additional information on N-1,3-benzodioxol-5-yl-3-oxobutanamide

N-1,3-benzodioxol-5-yl-3-oxobutanamide (CAS No. 35493-00-6): A Comprehensive Overview

N-1,3-benzodioxol-5-yl-3-oxobutanamide (CAS No. 35493-00-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodioxoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of N-1,3-benzodioxol-5-yl-3-oxobutanamide consists of a benzodioxole ring system linked to a ketone group through an amide linkage. The benzodioxole moiety is characterized by a benzene ring fused with a 1,3-dioxole ring, which imparts specific conformational and electronic properties to the molecule. The presence of the ketone and amide functionalities further enhances the compound's reactivity and potential for forming hydrogen bonds, which are crucial for its biological interactions.

Recent studies have explored the pharmacological profile of N-1,3-benzodioxol-5-yl-3-oxobutanamide in various in vitro and in vivo models. One notable area of research has been its anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-1,3-benzodioxol-5-yl-3-oxobutanamide exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-1,3-benzodioxol-5-yl-3-oxobutanamide has also shown promise as an analgesic agent. In a preclinical study using rodent models of pain, the compound was found to significantly reduce nociceptive responses without causing adverse side effects commonly associated with traditional analgesics like opioids. The mechanism underlying this analgesic effect is thought to involve modulation of nociceptive pathways in the central nervous system.

In addition to its therapeutic applications, N-1,3-benzodioxol-5-yl-3-oxobutanamide has been investigated for its neuroprotective properties. A study published in Neuropharmacology reported that the compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect may be particularly relevant in the context of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of N-1,3-benzodioxol-5-yl-3-oxobutanamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 1,3-benzodioxole with an appropriate ketone followed by amidation with an amino acid derivative. The choice of reaction conditions and reagents can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of N-1,3-benzodioxol-5-yl-3-oxobutanamide has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-1,3-benzodioxol-5-yl-3-oxobutanamide (CAS No. 35493-00-6) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for further development in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.